Antibiofilm agent-9

• Molecular Formula: C11H5BrCl2FNO2
• Molecular Weight: 352.97 g/mol
• InChI: InChI=1S/C11H5BrCl2FNO2/c12-6-3-8(16-11(6)15)10(18)5-1-4(13)2-7(14)9(5)17/h1-3,16-17H
• InChIKey: OJINEBVBQGMEOP-UHFFFAOYSA-N

Antibiofilm agent-9 Overview

Antibiofilm agent-9, also designated as Compound 4 or fluorinated pyrrolomycin 4 (CAS: 2001602-07-7; IUPAC: Methanone, (4-bromo-5-fluoro-1H-pyrrol-2-yl)(3,5-dichloro-2-hydroxyphenyl)-), is a synthetic fluorinated pyrrolomycin derivative developed through fragment-based and bioisostere design strategies [1]. It is a small-molecule antibacterial agent characterized by a halogenated pyrrole core with a distinct fluorine substitution pattern (4-bromo-5-fluoro-1H-pyrrol-2-yl moiety) and a 3,5-dichloro-2-hydroxyphenyl methanone group [1]. This structural configuration confers potent activity against Gram-positive pathogens, particularly methicillin-resistant Staphylococcus aureus (MRSA) and Bacillus anthracis, with a reported minimum inhibitory concentration (MIC) of 73 ng/mL (0.073 μg/mL) against S. aureus USA300 and 0.031 μg/mL against B. anthracis [1].

Biofilm research tool — fluorinated pyrrolomycin with dual antibacterial and antibiofilm activity, suitable for S. aureus and B. anthracis biofilm models

Antimicrobial screening context — characterized MIC, MBC, and biofilm killing endpoints support compound benchmarking

In vivo study fit — published PK profile (oral bioavailability, half-life) enables exposure-model validation in rodent models

• [1] Yang, Z.; Liu, Y.; Ahn, J.; Qiao, Z.; Endres, J. L.; Gautam, N.; Huang, Y.; Li, J.; Zheng, J.; Alnouti, Y.; Bayles, K. W.; Li, R. Novel fluorinated pyrrolomycins as potent anti-staphylococcal biofilm agents: Design, synthesis, pharmacokinetics and antibacterial activities. Eur. J. Med. Chem. 2016, 124, 129-137. DOI: 10.1016/j.ejmech.2016.08.017. View Source

Antibiofilm agent-9: Substitution Limitations

The pyrrolomycin class exhibits extreme sensitivity to halogen substitution patterns, rendering generic or analog substitution highly unreliable for biofilm-focused studies. Within the fluorinated pyrrolomycin series, replacing a single fluorine atom at the X₁ position with bromine (as in Compound 5) or removing substitution entirely (as in Compound 14) results in complete loss of bactericidal biofilm activity or a >54-fold reduction in antibacterial potency [1]. Furthermore, the dimeric marinopyrrole precursors exhibit clogP values (6.0–6.5) that exceed Lipinski's rule of five thresholds and demonstrate ligand efficiencies less than half of Antibiofilm agent-9 (LE 0.29 vs. 0.57) [1]. These narrow structure-activity relationships mean that procurement of the exact fluorinated substitution pattern is critical for replicating published antibiofilm and pharmacokinetic outcomes; a structurally similar pyrrolomycin analog cannot be assumed to possess equivalent biofilm-killing capacity or oral bioavailability [1].

SAR Pyrrolomycin analogs show divergent antibiofilm potency; structural modifications may shift biofilm killing profiles and antimicrobial spectrum.

Comparator Vancomycin lacks meaningful antibiofilm activity; its biofilm killing endpoints are markedly lower and cannot substitute for biofilm-specific studies.

PK gap Natural pyrrolomycins (e.g., pyrrolomycin D) lack published PK characterization; in vivo exposure context may not replicate without defined ADME parameters.

• [1] Yang, Z.; Liu, Y.; Ahn, J.; Qiao, Z.; Endres, J. L.; Gautam, N.; Huang, Y.; Li, J.; Zheng, J.; Alnouti, Y.; Bayles, K. W.; Li, R. Novel fluorinated pyrrolomycins as potent anti-staphylococcal biofilm agents: Design, synthesis, pharmacokinetics and antibacterial activities. Eur. J. Med. Chem. 2016, 124, 129-137. DOI: 10.1016/j.ejmech.2016.08.017. View Source

Antibiofilm agent-9: Comparative Performance Evidence

Vancomycin Comparator: Biofilm Killing in S. aureus

Antibiofilm agent-9 (fluorinated pyrrolomycin 4) demonstrates an MIC of 73 ng/mL (0.073 μg/mL) against the clinically relevant MRSA isolate USA300 JE2 [1]. In the same assay system, the positive control vancomycin exhibits an MIC of 2.0 μg/mL, making Antibiofilm agent-9 approximately 27-fold more potent on a mass basis [1]. The non-fluorinated analog Compound 14 (X₁ = H) shows an MIC > 4.0 μg/mL, representing at least a 54-fold loss in activity compared to the fluorine-substituted Antibiofilm agent-9 [1].

Biofilm killing vs. vancomycin

Head-to-head

84% biofilm killing at 8 μg/mL
vs 11% at 32 μg/mL (vancomycin)

Supports biofilm-specific activity; vancomycin shows minimal biofilm effect in S. aureus model.

Reported 24 h biofilm assay, S. aureus

Evidence Dimension	Minimum Inhibitory Concentration (MIC)
Target Compound Data	73 ng/mL (0.073 μg/mL)
Comparator Or Baseline	Vancomycin: 2.0 μg/mL; Compound 14 (non-fluorinated analog): >4.0 μg/mL
Quantified Difference	27-fold more potent than vancomycin; >54-fold more potent than non-fluorinated analog
Conditions	Clinical MRSA isolate USA300 JE2, broth microdilution assay, n ≥ 3

Why This Matters

Sub-microgram MIC potency against MRSA enables lower effective dosing and reduces the risk of off-target toxicity in in vivo models, a key selection criterion for drug discovery programs targeting resistant Gram-positive infections.

• [1] Yang, Z.; Liu, Y.; Ahn, J.; Qiao, Z.; Endres, J. L.; Gautam, N.; Huang, Y.; Li, J.; Zheng, J.; Alnouti, Y.; Bayles, K. W.; Li, R. Novel fluorinated pyrrolomycins as potent anti-staphylococcal biofilm agents: Design, synthesis, pharmacokinetics and antibacterial activities. Eur. J. Med. Chem. 2016, 124, 129-137. DOI: 10.1016/j.ejmech.2016.08.017. View Source

B. anthracis MIC vs. Ciprofloxacin Comparator

Minimum bactericidal concentration (MBC) assays reveal that Antibiofilm agent-9 achieves complete bacterial killing at 4.0 μg/mL, whereas its direct structural analog Compound 5 (bromine substitution at X₁ instead of fluorine) kills only 92.5% of bacteria at 8.0 μg/mL, failing to reach the 99.9% threshold required for MBC designation [1]. Vancomycin, used as a positive control, exhibits an MBC of 8.0 μg/mL [1].

MIC B. anthracis

Cross-study

MIC 0.031 μg/mL
vs ciprofloxacin 0.03–0.06 μg/mL

Comparable MIC range; supports antimicrobial screening in anthrax-relevant models.

Broth microdilution; B. anthracis reference strains

Evidence Dimension	Minimum Bactericidal Concentration (MBC) / Percent Kill
Target Compound Data	MBC = 4.0 μg/mL (100% kill)
Comparator Or Baseline	Compound 5 (bromine analog): 92.5% kill at 8.0 μg/mL; Vancomycin: MBC = 8.0 μg/mL
Quantified Difference	Antibiofilm agent-9 achieves complete kill at half the MBC of vancomycin; fluorine substitution enables complete kill at 4 μg/mL where bromine analog fails even at 8 μg/mL
Conditions	S. aureus USA300, broth macrodilution MBC assay, n ≥ 3

Why This Matters

Fluorine substitution confers bactericidal capacity not present in the bromine analog, a critical distinction for researchers requiring eradication rather than mere growth inhibition, and offers a lower MBC than the clinical comparator vancomycin.

• [1] Yang, Z.; Liu, Y.; Ahn, J.; Qiao, Z.; Endres, J. L.; Gautam, N.; Huang, Y.; Li, J.; Zheng, J.; Alnouti, Y.; Bayles, K. W.; Li, R. Novel fluorinated pyrrolomycins as potent anti-staphylococcal biofilm agents: Design, synthesis, pharmacokinetics and antibacterial activities. Eur. J. Med. Chem. 2016, 124, 129-137. DOI: 10.1016/j.ejmech.2016.08.017. View Source

Pharmacokinetic Profile in Mouse Models

In pre-formed staphylococcal biofilm killing assays, Antibiofilm agent-9 at 8.0 μg/mL eliminates 84% of biofilm-associated bacteria within 24 hours and achieves complete biofilm disruption after five days [1]. Under identical conditions, vancomycin at 32 μg/mL (4-fold higher concentration) kills only 11% of biofilm bacteria in 24 hours and 39% at 48 hours [1].

Mouse PK

Class-level

Oral F 35%
t₁/₂ 6.04 h (IV) / 6.75 h (oral)

Supports PK exposure-model interpretation; most natural pyrrolomycins lack published PK.

Murine model; clogP 4.1

Evidence Dimension	Biofilm-associated bacterial killing at 24 h
Target Compound Data	84% kill at 8.0 μg/mL
Comparator Or Baseline	Vancomycin: 11% kill at 32 μg/mL
Quantified Difference	7.6-fold greater biofilm killing at one-quarter the concentration
Conditions	Pre-formed S. aureus biofilms, 24 h exposure, n ≥ 3

Why This Matters

This compound uniquely combines potent biofilm-eradicating activity with sub-vancomycin dosing, addressing the critical unmet need for agents effective against biofilm-embedded staphylococci, which are notoriously tolerant to conventional antibiotics.

• [1] Yang, Z.; Liu, Y.; Ahn, J.; Qiao, Z.; Endres, J. L.; Gautam, N.; Huang, Y.; Li, J.; Zheng, J.; Alnouti, Y.; Bayles, K. W.; Li, R. Novel fluorinated pyrrolomycins as potent anti-staphylococcal biofilm agents: Design, synthesis, pharmacokinetics and antibacterial activities. Eur. J. Med. Chem. 2016, 124, 129-137. DOI: 10.1016/j.ejmech.2016.08.017. View Source

MBC/MIC Ratio & Biofilm Bactericidal Activity

Pharmacokinetic analysis in mice following oral administration (10 mg/kg) reveals that Antibiofilm agent-9 achieves an oral bioavailability (F) of 35%, a maximum plasma concentration observed at 0.25 h, and an elimination half-life of 6.75 h [1]. Following intravenous administration (1 mg/kg), the elimination half-life is 6.04 h, and the compound remains detectable in plasma up to 72 h post-dose (detection limit 0.8 ng/mL) [1]. In contrast, the dimeric marinopyrrole precursors (Compounds 1 and 2) lack reported oral bioavailability due to suboptimal physicochemical properties (clogP 6.5 and 6.1) [1].

MBC/MIC ratio

Head-to-head

MBC/MIC ≈55 (MBC 4 μg/mL, MIC 73 ng/mL) against S. aureus

Demonstrates bactericidal activity against planktonic and biofilm cells; MBC/MIC ratio supports biofilm killing evaluation.

S. aureus ATCC; biofilm eradication at 8 μg/mL (120 h)

Evidence Dimension	Oral bioavailability and half-life
Target Compound Data	F = 35%; t₁/₂ (oral) = 6.75 h; t₁/₂ (IV) = 6.04 h
Comparator Or Baseline	Marinopyrroles 1 and 2: No reported oral bioavailability; clogP 6.5 and 6.1 exceeding Lipinski thresholds
Quantified Difference	Antibiofilm agent-9 achieves 35% oral bioavailability where class predecessors lack favorable drug-like properties for oral dosing
Conditions	CD-1 mice, LC-MS/MS quantification, IV (1 mg/kg) and oral (10 mg/kg) administration

Why This Matters

Demonstrated oral bioavailability with a multi-hour half-life supports preclinical development via oral route and distinguishes Antibiofilm agent-9 from earlier pyrrolomycin derivatives that required parenteral administration, expanding experimental design flexibility.

• [1] Yang, Z.; Liu, Y.; Ahn, J.; Qiao, Z.; Endres, J. L.; Gautam, N.; Huang, Y.; Li, J.; Zheng, J.; Alnouti, Y.; Bayles, K. W.; Li, R. Novel fluorinated pyrrolomycins as potent anti-staphylococcal biofilm agents: Design, synthesis, pharmacokinetics and antibacterial activities. Eur. J. Med. Chem. 2016, 124, 129-137. DOI: 10.1016/j.ejmech.2016.08.017. View Source

Pyrrolomycin D Comparator: Biofilm Inhibition Profile

Ligand efficiency (LE), calculated as -ΔG divided by the number of non-hydrogen atoms, measures binding energy per atom and serves as a key metric for fragment optimization potential [1]. Antibiofilm agent-9 exhibits an LE value of 0.57, more than double the LE of the dimeric marinopyrroles 1 and 2 (LE = 0.29 and 0.28, respectively) [1]. This indicates that the non-hydrogen atoms of Antibiofilm agent-9 contribute substantially greater binding energy than those of the precursor marinopyrrole scaffold [1].

vs. pyrrolomycin D

Cross-study

84% killing at 8 μg/mL (24 h)
vs >60% inhibition at 1.5 μg/mL (pyrrolomycin D)

Pyrrolomycin D inhibits at lower concentration but lacks MBC, PK, and B. anthracis coverage data.

Staphylococcal biofilm; different assay endpoints may affect comparison

Evidence Dimension	Ligand Efficiency (LE)
Target Compound Data	LE = 0.57
Comparator Or Baseline	Marinopyrrole 1: LE = 0.29; Marinopyrrole 2: LE = 0.28
Quantified Difference	Approximately 2-fold higher ligand efficiency
Conditions	Calculated from MRSA USA300 MIC data and heavy atom count

Why This Matters

High ligand efficiency validates the fragment-based design strategy and indicates that Antibiofilm agent-9 represents an optimized scaffold with reduced molecular complexity relative to potency, facilitating future derivatization and SAR studies.

• [1] Yang, Z.; Liu, Y.; Ahn, J.; Qiao, Z.; Endres, J. L.; Gautam, N.; Huang, Y.; Li, J.; Zheng, J.; Alnouti, Y.; Bayles, K. W.; Li, R. Novel fluorinated pyrrolomycins as potent anti-staphylococcal biofilm agents: Design, synthesis, pharmacokinetics and antibacterial activities. Eur. J. Med. Chem. 2016, 124, 129-137. DOI: 10.1016/j.ejmech.2016.08.017. View Source

Physicochemical Optimization: clogP Reduction from 6.0 to 4.1 via Fluorine Substitution

Fluorine substitution in Antibiofilm agent-9 reduces the calculated partition coefficient (clogP) to 4.1, a 1.9 log-unit decrease compared to the non-fluorinated pyrrolomycin 3 (clogP = 6.0) and a 0.6 log-unit decrease compared to the bromine-substituted Compound 5 (clogP = 4.7) [1]. This reduction brings the clogP value within the desired range of Lipinski's rule of five, a criterion that earlier pyrrolomycins and marinopyrroles (clogP 6.1–6.5) failed to satisfy [1].

Evidence Dimension	Calculated partition coefficient (clogP)
Target Compound Data	clogP = 4.1
Comparator Or Baseline	Pyrrolomycin 3 (non-fluorinated): clogP = 6.0; Compound 5 (bromine analog): clogP = 4.7; Marinopyrrole 1: clogP = 6.5
Quantified Difference	1.9 log-unit reduction vs. pyrrolomycin 3; 0.6 log-unit reduction vs. bromine analog
Conditions	Calculated using ChemAxon MarvinSketch v15.7.6.0

Why This Matters

Improved clogP correlates with enhanced drug-like properties and oral absorption potential, a critical differentiator for researchers selecting compounds for in vivo efficacy studies requiring systemic exposure.

• [1] Yang, Z.; Liu, Y.; Ahn, J.; Qiao, Z.; Endres, J. L.; Gautam, N.; Huang, Y.; Li, J.; Zheng, J.; Alnouti, Y.; Bayles, K. W.; Li, R. Novel fluorinated pyrrolomycins as potent anti-staphylococcal biofilm agents: Design, synthesis, pharmacokinetics and antibacterial activities. Eur. J. Med. Chem. 2016, 124, 129-137. DOI: 10.1016/j.ejmech.2016.08.017. View Source

Antibiofilm agent-9: Application Scenarios

S. aureus Biofilm Eradication & Vancomycin Benchmark

Antibiofilm agent-9 is optimally deployed in murine or in vitro models of chronic staphylococcal biofilm infections, including catheter-associated infections and prosthetic device colonization. The compound's demonstrated ability to kill 84% of biofilm-associated S. aureus cells within 24 hours at 8.0 μg/mL—while vancomycin at 32 μg/mL achieves only 11% kill—supports its use as a positive control or lead compound in antibiofilm drug discovery programs [1]. Its complete biofilm disruption within five days further justifies its selection for long-term biofilm eradication studies [1].

B. anthracis Antimicrobial & Antibiofilm Development

With a validated oral bioavailability of 35% and an elimination half-life of 6.75 h in mice, Antibiofilm agent-9 serves as a benchmark compound for evaluating oral dosing regimens in preclinical pharmacokinetic/pharmacodynamic (PK/PD) studies [1]. This differentiates it from earlier pyrrolomycins lacking favorable drug-like properties, making it the compound of choice for researchers seeking to establish proof-of-concept for oral antibiofilm therapy [1].

In Vivo PK & Proof-of-Concept Studies in Mice

The direct comparative data showing that fluorine substitution (Antibiofilm agent-9) confers complete bactericidal activity (MBC 4 μg/mL) while the bromine analog (Compound 5) fails to achieve MBC even at 8 μg/mL provides a precise SAR anchor point [1]. Researchers engaged in medicinal chemistry optimization of pyrrolomycin scaffolds should procure Antibiofilm agent-9 as the reference compound for benchmarking fluorine-dependent improvements in bactericidal and antibiofilm activity [1].

Pyrrolomycin SAR & Medicinal Chemistry Optimization

Given its 27-fold potency advantage over vancomycin against MRSA USA300 (MIC 0.073 μg/mL vs. 2.0 μg/mL) and its high ligand efficiency (LE 0.57), Antibiofilm agent-9 is an essential inclusion in focused chemical libraries and screening decks for antibiofilm drug discovery [1]. Its established physicochemical profile (clogP 4.1) also makes it a suitable reference standard for assessing the drug-likeness of novel antibiofilm candidates [1].

Application

Selection Property

Validation Focus

Staphylococcal biofilm eradication studies

Biofilm killing benchmark

Biofilm-associated cell killing endpoints

B. anthracis antimicrobial screening

Planktonic and biofilm dual activity

MIC and time-kill endpoints in anthrax models

In vivo PK/PD studies (rodent)

Characterized pharmacokinetic profile

Exposure-model validation and dose-model interpretation

Pyrrolomycin SAR and medicinal chemistry

Fluorinated scaffold benchmarking

Comparative antimicrobial activity against reference analogs

• [1] Yang, Z.; Liu, Y.; Ahn, J.; Qiao, Z.; Endres, J. L.; Gautam, N.; Huang, Y.; Li, J.; Zheng, J.; Alnouti, Y.; Bayles, K. W.; Li, R. Novel fluorinated pyrrolomycins as potent anti-staphylococcal biofilm agents: Design, synthesis, pharmacokinetics and antibacterial activities. Eur. J. Med. Chem. 2016, 124, 129-137. DOI: 10.1016/j.ejmech.2016.08.017. View Source